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Compound of Interest

Compound Name: Acid Brown 425

Cat. No.: B1168376 Get Quote

An In-depth Technical Guide to the Health and Safety of Acid Brown 425

This technical guide provides a comprehensive overview of the available health and safety data

for the synthetic dye, Acid Brown 425 (CAS No. 119509-49-8). The information is intended for

researchers, scientists, and drug development professionals, presenting quantitative

toxicological data, detailed experimental methodologies, and visual representations of relevant

biological and procedural pathways.

Toxicological Data
The toxicological profile of Acid Brown 425, based on available safety data sheets, indicates

low acute toxicity. The quantitative data from studies on mammals are summarized in the table

below.
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Toxicological

Endpoint
Test Species

Route of

Administration
Result Reference

Acute Oral

Toxicity (LD50)
Rat Oral > 2000 mg/kg [1][2]

Primary Skin

Irritation
Rabbit Dermal No irritation [1][2]

Primary Eye

Irritation
Rabbit Ocular No irritation [1][2]

Skin

Sensitization
- - No [1][2]

Observations:

The high LD50 value suggests that Acid Brown 425 has a low order of acute toxicity when

ingested.[1][2]

The substance is not classified as a skin or eye irritant.[1][2]

There is no evidence to suggest that Acid Brown 425 is a skin sensitizer.[1][2]

Physicochemical Information
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and for assessing its potential environmental fate.
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Property Value Reference

Physical State Solid powder [1]

Appearance Brown powder [3]

Bulk Density 450 - 500 kg/m ³ [1][4]

Solubility in Water 40 g/L (at 60 °C) [1]

Molecular Formula C20H16N4O7S [4][5]

Molecular Weight 456.43 g/mol [4][5]

Ecotoxicological Data
A thorough search of publicly available literature and databases did not yield specific

quantitative ecotoxicological data for Acid Brown 425, such as LC50 values for fish, EC50 for

aquatic invertebrates (e.g., Daphnia magna), or IC50 for algae. One safety data sheet provided

a qualitative assessment, stating that the material has a low biochemical oxygen demand and a

low potential to affect some aquatic organisms.[4] However, without quantitative data, a formal

environmental risk assessment cannot be completed. The environmental impact of azo dyes, in

general, is a concern as they can persist in the environment and some degradation products

may be harmful to aquatic life.[4]

Experimental Protocols
The following sections detail the standardized methodologies, based on OECD guidelines, that

are typically employed to assess the toxicological endpoints reported for Acid Brown 425.

Acute Oral Toxicity - OECD Guideline 425 (Up-and-Down
Procedure)
This method is designed to estimate the LD50 of a substance with the use of a minimal number

of animals.[1][4][5][6]

Test Animals: Typically, healthy, young adult female rats are used.[1][4]
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Housing and Feeding: Animals are housed in standard conditions with controlled

temperature (22 ± 3°C) and humidity (30-70%).[3] Standard laboratory diet and drinking

water are provided ad libitum, except for a brief fasting period before dosing.[3]

Dosing: The test substance is administered as a single oral dose using a stomach tube. The

initial dose is selected based on available information, and subsequent doses are adjusted

up or down by a constant factor depending on the outcome (survival or death) of the

previously dosed animal.[1][3] For substances with low expected toxicity, a limit test at 2000

mg/kg is often performed.[5]

Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.[1][3]

[5] Body weight is recorded weekly.[1][3]

Endpoint: The LD50 is calculated using the maximum likelihood method.[1]

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This test evaluates the potential of a substance to cause local irritation or corrosion upon a

single dermal application.[7][8][9]

Test Animals: Healthy, young adult albino rabbits are the preferred species.[7][8][9]

Procedure: A small area of the animal's clipped skin (approximately 6 cm²) is exposed to the

test substance (0.5 g for solids) under a semi-occlusive dressing for a period of 4 hours.[7][8]

[10] An untreated area of skin serves as a control.[7][8]

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.[10] The observation period may be extended up to 14

days to assess the reversibility of any observed effects.[7]

Scoring: The severity of skin reactions is graded according to a standardized scoring system.

Acute Eye Irritation/Corrosion - OECD Guideline 405
This method assesses the potential of a substance to cause irritation or corrosion to the eye.

[11][12][13]

Test Animals: Healthy, adult albino rabbits are used.[11][12][13]
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Procedure: A single dose of the test substance is applied into the conjunctival sac of one eye

of the animal.[13] The other eye remains untreated and serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of

corneal opacity, iritis, conjunctival redness, and chemosis (swelling).[12][13] The observation

period can be extended up to 21 days to evaluate the reversibility of the effects.[12]

Scoring: Ocular lesions are scored using a standardized system to determine the overall

irritation potential.

Visualizations
The following diagrams, generated using the DOT language, illustrate a generalized metabolic

pathway for azo dyes and a typical workflow for acute toxicity assessment.

Caption: Generalized metabolic pathway of azo dyes in mammals.

Caption: A typical workflow for acute toxicity assessment of a chemical substance.

Handling and Safety Precautions
Based on the available safety data, the following handling and safety precautions are

recommended:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,

and a dust respirator if handling the powder form generates dust.[1][2]

Engineering Controls: Use in a well-ventilated area to minimize inhalation of dust.[1]

Hygiene Measures: Avoid direct contact with skin and eyes.[1][2] General industrial hygiene

practices should be followed.

Storage: Store in a cool, dry place away from direct sunlight and strong oxidizing or reducing

agents.[1] The product is considered stable under normal storage conditions.[1]

Spills: In case of a spill, avoid generating dust. Collect the material and place it in a suitable

container for disposal.
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Disposal: Disposal should be in accordance with local, state, and federal regulations.

Options may include incineration at an authorized facility or treatment at a waste treatment

facility.[4]

Conclusion
Acid Brown 425 exhibits a low acute toxicity profile in mammalian studies, with no evidence of

skin or eye irritation. Standard handling precautions for chemical powders are sufficient to

ensure workplace safety. A significant data gap exists in the ecotoxicological profile of this

substance, and further testing would be required to perform a comprehensive environmental

risk assessment. The provided experimental protocols and diagrams offer a framework for

understanding the basis of the available toxicological data and the general metabolic fate and

assessment of azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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